![molecular formula C15H23FN2O2S B4683917 N-[3-(1-azepanyl)propyl]-4-fluorobenzenesulfonamide](/img/structure/B4683917.png)
N-[3-(1-azepanyl)propyl]-4-fluorobenzenesulfonamide
Overview
Description
N-[3-(1-azepanyl)propyl]-4-fluorobenzenesulfonamide, also known as AZP, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound has been synthesized using a variety of methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for use in laboratory experiments. In
Mechanism of Action
The mechanism of action of N-[3-(1-azepanyl)propyl]-4-fluorobenzenesulfonamide is not fully understood, but it is believed to act as a histone deacetylase inhibitor, which can affect gene expression and cell growth. Additionally, this compound has been shown to inhibit the activity of the enzyme carbonic anhydrase, which is involved in a variety of physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including inhibition of cancer cell growth, anti-inflammatory effects, and potential neuroprotective effects. Additionally, this compound has been shown to affect gene expression and cell growth through its action as a histone deacetylase inhibitor.
Advantages and Limitations for Lab Experiments
One advantage of using N-[3-(1-azepanyl)propyl]-4-fluorobenzenesulfonamide in laboratory experiments is its potential as a therapeutic agent for a variety of conditions, including cancer, inflammation, and neurological disorders. Additionally, this compound has been shown to have a variety of biochemical and physiological effects, which can make it a useful tool for studying these processes. However, one limitation of using this compound in laboratory experiments is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are many potential future directions for research involving N-[3-(1-azepanyl)propyl]-4-fluorobenzenesulfonamide. One area of research could focus on the development of this compound derivatives with improved efficacy and reduced toxicity. Additionally, further research could explore the potential use of this compound in the treatment of other conditions, such as autoimmune diseases and metabolic disorders. Finally, research could focus on the development of new methods for synthesizing this compound, which could improve its availability and reduce its cost.
Scientific Research Applications
N-[3-(1-azepanyl)propyl]-4-fluorobenzenesulfonamide has been used in scientific research to study its potential as a therapeutic agent for a variety of conditions, including cancer, inflammation, and neurological disorders. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, and has been studied for its potential use in the treatment of glioblastoma, a type of brain cancer. Additionally, this compound has been shown to have anti-inflammatory effects and has been studied for its potential use in the treatment of inflammatory bowel disease. This compound has also been studied for its potential use in the treatment of neurological disorders, including Parkinson's disease and Alzheimer's disease.
properties
IUPAC Name |
N-[3-(azepan-1-yl)propyl]-4-fluorobenzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23FN2O2S/c16-14-6-8-15(9-7-14)21(19,20)17-10-5-13-18-11-3-1-2-4-12-18/h6-9,17H,1-5,10-13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SAPXSUKCPCAKRS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)CCCNS(=O)(=O)C2=CC=C(C=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23FN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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